N-(4-methoxyphenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to N-(4-methoxyphenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide often involves multi-step chemical reactions, including nucleophilic substitution, ester hydrolysis, and condensation reactions. For instance, a method for synthesizing related compounds involves starting from commercially available materials, undergoing nucleophilic substitution, and further processing to achieve the target compound with high yield (Zhou et al., 2021).
Molecular Structure Analysis
The molecular structure of compounds similar to N-(4-methoxyphenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide has been studied using X-ray crystallography, revealing details about their conformation and bonding. For example, studies have shown that such compounds can form crystalline structures characterized by specific geometric parameters and intermolecular interactions (Al‐Refai et al., 2016).
Chemical Reactions and Properties
The chemical reactivity of N-(4-methoxyphenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide involves its participation in various chemical reactions, including nucleophilic substitutions and condensation reactions, owing to its functional groups. These reactions can be utilized to modify the compound or to synthesize derivatives with different properties (Back et al., 2000).
Physical Properties Analysis
The physical properties of compounds like N-(4-methoxyphenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide, including solubility, melting point, and crystal structure, have been determined through various analytical techniques. These properties are crucial for understanding the compound's behavior in different environments and for its application in material science and chemical synthesis (Yanagi et al., 2000).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with other molecules, play a significant role in determining the applications of N-(4-methoxyphenyl)-4-(1-pyrrolidinylsulfonyl)-2-thiophenecarboxamide. Studies on related compounds have provided insights into their potential as intermediates in organic synthesis, their pharmacological activities, and their role in the development of new materials (Bodige et al., 2019).
properties
IUPAC Name |
N-(4-methoxyphenyl)-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O4S2/c1-22-13-6-4-12(5-7-13)17-16(19)15-10-14(11-23-15)24(20,21)18-8-2-3-9-18/h4-7,10-11H,2-3,8-9H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGALSSBTWRHPKZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)C2=CC(=CS2)S(=O)(=O)N3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-4-pyrrolidin-1-ylsulfonylthiophene-2-carboxamide |
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